Cas no 1599419-46-1 (N-(2-aminoethyl)-N-(2-methoxyethyl)cyclopropanecarboxamide)

• Product Name: N-(2-aminoethyl)-N-(2-methoxyethyl)cyclopropanecarboxamide
• CAS No: 1599419-46-1
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 6427613
• PubChem ID: 116053928
• Update Time: 2025-06-10

N-(2-aminoethyl)-N-(2-methoxyethyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-N-(2-methoxyethyl)cyclopropanecarboxamide
• EN300-1067327
• 1599419-46-1

• Inchi： 1S/C9H18N2O2/c1-13-7-6-11(5-4-10)9(12)8-2-3-8/h8H,2-7,10H2,1H3
• InChI Key： YWPOJQXQFZIBDQ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N(CCOC)CCN

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.6Ų

Additional information on N-(2-aminoethyl)-N-(2-methoxyethyl)cyclopropanecarboxamide

Professional Introduction to N-(2-aminoethyl)-N-(2-methoxyethyl)cyclopropanecarboxamide (CAS No. 1599419-46-1)

N-(2-aminoethyl)-N-(2-methoxyethyl)cyclopropanecarboxamide (CAS No. 1599419-46-1) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines a cyclopropane ring with amide functionalities, making it a versatile intermediate for the development of novel bioactive molecules.

The molecular structure of N-(2-aminoethyl)-N-(2-methoxyethyl)cyclopropanecarboxamide exhibits a distinctive combination of polar and non-polar regions, which can be attributed to the presence of both amino and methoxy substituents. This structural feature enhances its solubility in both aqueous and organic solvents, making it an excellent candidate for various synthetic applications. The cyclopropane moiety, known for its strain energy and reactivity, introduces a high degree of flexibility in the molecule, enabling it to interact with biological targets in a manner that is both specific and potent.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous biological processes. The amide functionalities in N-(2-aminoethyl)-N-(2-methoxyethyl)cyclopropanecarboxamide provide a scaffold that can be readily modified to develop peptidomimetics—molecules that mimic the structure and function of peptides without their inherent limitations. This has opened up new avenues for the discovery of drugs that can modulate PPIs with high selectivity and efficacy.

The cyclopropane ring in this compound is particularly noteworthy due to its ability to undergo ring-opening reactions under various conditions. This reactivity has been exploited in synthetic chemistry to introduce diverse functional groups into the molecule, thereby expanding its potential applications. For instance, recent studies have demonstrated the use of N-(2-aminoethyl)-N-(2-methoxyethyl)cyclopropanecarboxamide as a precursor in the synthesis of cyclic peptides and other bioconjugates, which are essential for drug delivery systems and diagnostic tools.

The pharmaceutical industry has been particularly interested in leveraging the structural features of N-(2-aminoethyl)-N-(2-methoxyethyl)cyclopropanecarboxamide for the development of novel therapeutic agents. Its ability to interact with biological targets through both hydrophobic and hydrophilic interactions makes it an attractive candidate for drug design. Additionally, the compound's stability under various physiological conditions enhances its suitability for clinical applications.

In the realm of medicinal chemistry, N-(2-aminoethyl)-N-(2-methoxyethyl)cyclopropanecarboxamide has been explored as a key intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The cyclopropane ring's strain energy can be harnessed to induce conformational changes in target proteins, leading to enhanced binding affinity and improved therapeutic outcomes. Furthermore, the presence of both amino and methoxy groups allows for further derivatization, enabling the creation of libraries of compounds with tailored pharmacological properties.

The synthesis of N-(2-aminoethyl)-N-(2-methoxyethyl)cyclopropanecarboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to achieve high yields and enantioselectivity. These techniques not only enhance the efficiency of the synthesis but also improve the overall quality of the final product.

The growing body of research on N-(2-aminoethyl)-N-(2-methoxyethyl)<0xC3><0xA9>cyclopropanecarboxamide<0xC3><0xA9>, particularly its role in drug discovery and development, underscores its significance as a valuable chemical entity. As our understanding of biological systems continues to evolve, this compound is poised to play an even greater role in shaping future therapeutic strategies. Its unique structural properties make it an indispensable tool for chemists and biologists alike, driving innovation across multiple disciplines.